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Compound of Interest

Compound Name: 1-Bromo-1-methylcyclohexane

Cat. No.: B3058953 Get Quote

An In-Depth Technical Guide to 1-bromo-1-methylcyclohexane CAS Number: 931-77-1

This technical guide provides a comprehensive overview of 1-bromo-1-methylcyclohexane, a

valuable tertiary alkyl halide in organic synthesis. The document is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

and physical properties, spectroscopic data, synthesis protocols, and key chemical reactions.

Chemical and Physical Properties
1-bromo-1-methylcyclohexane is a derivative of cyclohexane with a bromine atom and a

methyl group attached to the same carbon atom.[1] Its key physical and chemical properties

are summarized in the table below. While some properties have been experimentally

determined, others are based on estimations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3058953?utm_src=pdf-interest
https://www.benchchem.com/product/b3058953?utm_src=pdf-body
https://www.benchchem.com/product/b3058953?utm_src=pdf-body
https://www.benchchem.com/product/b3058953?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3058953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 931-77-1 [2][3][4]

Molecular Formula C₇H₁₃Br [3][4][5]

Molecular Weight 177.08 g/mol [2][4][6]

IUPAC Name 1-bromo-1-methylcyclohexane [3][6]

Boiling Point 181.96°C (estimate) [5]

Density 1.2510 g/cm³ [5]

Refractive Index 1.4866 [5]

SMILES CC1(Br)CCCCC1 [3][6]

InChI Key
VSGXTQWTJYAQHO-

UHFFFAOYSA-N
[2][6]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1-bromo-1-
methylcyclohexane. The following data has been reported:

Spectrum Type Details Source

¹³C NMR
Data available from Wiley-VCH

GmbH
[6]

Synthesis of 1-bromo-1-methylcyclohexane
1-bromo-1-methylcyclohexane can be synthesized through various methods. A common

laboratory-scale preparation involves the hydrohalogenation of an alkene or the substitution

reaction of an alcohol.

Experimental Protocol: Synthesis from 1-Methyl-1-
cyclohexene
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One documented method involves the reaction of 1-methyl-1-cyclohexene with hydrobromic

acid mediated by silica gel.[7]

Materials:

1-methyl-1-cyclohexene

47% Hydrobromic acid

Silica gel 60 (63-200 μm, spherical)

Procedure:

A mixture of 1-methyl-1-cyclohexene (2.0 mmol) and silica gel (5.0 g) is prepared in a 25 mL

flask and cooled to 0 °C.[7]

47% Hydrobromic acid (8.0 mmol) is gradually added to the stirred mixture.[7]

The mixture is stirred at 300 rpm until the reaction is complete, as monitored by an

appropriate technique (e.g., TLC or GC).[7]

Upon completion, the product, 1-bromo-1-methylcyclohexane, is isolated from the reaction

mixture. This procedure has been reported to yield the product in 86% yield.[7]
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Synthesis of 1-bromo-1-methylcyclohexane

Starting Materials

Reaction Conditions

Product

1-Methyl-1-cyclohexene

Addition Reaction
(0 °C, stirring)

Hydrobromic Acid Silica Gel

1-bromo-1-methylcyclohexane

Click to download full resolution via product page

Caption: Synthesis of 1-bromo-1-methylcyclohexane via hydrohalogenation.

Chemical Reactions
1-bromo-1-methylcyclohexane is a versatile substrate for various organic transformations,

primarily elimination and substitution reactions.

Elimination Reactions (E1 and E2)
When subjected to a base, 1-bromo-1-methylcyclohexane undergoes elimination to form

alkenes. The reaction can proceed through either an E1 or E2 mechanism, depending on the

reaction conditions.

E1 Pathway: In the presence of a weak base or a protic solvent, the reaction tends to follow

an E1 mechanism, proceeding through a tertiary carbocation intermediate. This pathway can

lead to the formation of 1-methylcyclohexene (the more substituted Zaitsev product) and

potentially substitution products.[2]
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E2 Pathway: With a strong, bulky base such as potassium tert-butoxide, the E2 mechanism

is favored.[2] This concerted reaction involves the simultaneous abstraction of a proton by

the base and the departure of the bromide leaving group.[8] The major product is typically

the more stable alkene, 1-methylcyclohexene, in accordance with Zaitsev's rule.[2][8]

However, the use of a bulky base can also favor the formation of the less substituted

Hofmann product, methylenecyclohexane.[2]

Elimination Pathways of 1-bromo-1-methylcyclohexane

E2 Pathway (Strong, Bulky Base) E1 Pathway (Weak Base/Protic Solvent)

1-bromo-1-methylcyclohexane
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Elimination

Substitution Product
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Caption: Competing E1 and E2 elimination pathways.

Experimental Protocol: E2 Elimination to Synthesize 1-
Methylcyclohexene
This protocol details the synthesis of 1-methylcyclohexene from 1-bromo-1-
methylcyclohexane using sodium ethoxide.[8]

Materials:

1-bromo-1-methylcyclohexane
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Sodium ethoxide (EtONa)

Anhydrous Ethanol (EtOH)

Diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Procedure:

A solution of sodium ethoxide in anhydrous ethanol is prepared in a round-bottom flask

equipped with a reflux condenser.

1-bromo-1-methylcyclohexane is added to the flask.

The reaction mixture is heated to reflux and maintained at this temperature for a specified

period to ensure the completion of the elimination reaction.

After cooling to room temperature, the mixture is diluted with water and extracted with diethyl

ether.

The combined organic layers are washed with saturated sodium bicarbonate solution and

then with brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed by distillation to yield 1-methylcyclohexene.

Suzuki Cross-Coupling Reactions
Recent research has demonstrated the utility of 1-bromo-1-methylcyclohexane in nickel-

catalyzed Suzuki cross-coupling reactions.[2] This methodology enables the formation of

carbon-carbon bonds between the tertiary alkyl halide and organoboron reagents.[2] The

reaction is significant for creating molecules with all-carbon quaternary centers, which are

important structural motifs in many bioactive compounds.[2] The proposed mechanism for this

transformation involves a radical pathway for the oxidative addition step.[2]
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Suzuki Cross-Coupling Workflow

1-bromo-1-methylcyclohexane

Cross-Coupling Reaction

Organoboron Reagent
(e.g., R-B(OR)₂) Nickel Catalyst Base

Coupled Product
(Quaternary Center)

Click to download full resolution via product page

Caption: Generalized workflow for Suzuki cross-coupling.

Safety Information
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 1-bromo-1-methylcyclohexane is associated with the following hazards:[6]

H315: Causes skin irritation

H317: May cause an allergic skin reaction

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Appropriate personal protective equipment (PPE), including gloves and safety glasses, should

be used when handling this compound.[4][8] Work should be conducted in a well-ventilated

area.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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